Cas no 58121-03-2 (1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-propyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-propyl-
• CAS No: 58121-03-2
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 948053
• PubChem ID: 12234065
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-propyl-
• 1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-5-propyl-
• 2-Amino-4-methyl-5-propyl-1H-pyrrole-3-carbonitrile
• 58121-03-2
• DB-323063

• Inchi： 1S/C9H13N3/c1-3-4-8-6(2)7(5-10)9(11)12-8/h12H,3-4,11H2,1-2H3
• InChI Key： QYWFUKYARLUCPD-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(C)=C1CCC)N

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.6Ų